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Compound of Interest

Compound Name:
2-Amino-2-methylpropane-1-

sulfonic acid

CAS No.: 86311-35-5

Cat. No.: B1278398

Get Quote

Executive Summary
In the landscape of Good’s buffers, AMPSO (N-(1,1-Dimethyl-2-hydroxyethyl)-3-amino-2-

hydroxypropanesulfonic acid) occupies a critical "Goldilocks" zone. With a pKa of 9.0 (at 25°C),

it bridges the gap between the physiological range of HEPES/TAPS and the highly alkaline

range of CAPSO/CAPS.

While often overshadowed by Tris, AMPSO offers superior thermal stability and solubility,

making it the premier choice for assays requiring a stable pH 9.0 environment, such as alkaline

phosphatase kinetics and high-pH protein transfer. However, its secondary hydroxyl groups

confer metal-chelating properties that researchers must account for in metalloenzyme studies.

This guide provides a rigorous technical comparison to help you determine when AMPSO is the

superior reagent for your workflow.

Part 1: Physicochemical Profile & Selection Logic
AMPSO is a zwitterionic aminosulfonate. Its structure features a sterically hindered amine and

secondary hydroxyls, which contribute to its high solubility and specific metal-binding
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characteristics.

Comparative Metrics: AMPSO vs. High-pH Alternatives
The following table contrasts AMPSO with its closest competitors. Note AMPSO's distinct pKa

positioning.

Feature AMPSO TAPS CHES CAPSO CAPS

pKa (25°C) 9.0 8.4 9.3 9.6 10.4

Useful pH

Range
8.3 – 9.7 7.7 – 9.1 8.6 – 10.0 8.9 – 10.3 9.7 – 11.1

(pH units/°C) -0.008 -0.018 -0.011 -0.009 -0.009

Metal Binding
Moderate

(Cu²⁺)
Weak Negligible Weak Negligible

Solubility

(H₂O)
High High High Moderate Moderate

Primary Utility
Enzymes (pH

9), Blotting

Electrophores

is
Enzymology Western Blot

High pH

Transfer

Technical Insight: AMPSO has a significantly lower temperature coefficient (

) than TAPS and Tris (which is -0.028). This makes AMPSO far superior for

temperature-variable processes, such as PCR or thermal denaturation studies,

where pH drift must be minimized.

Buffer Selection Decision Tree
Use this logic flow to determine if AMPSO is the correct buffer for your specific high-pH

application.
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Target pH Range?

pH 8.3 - 9.7

Yes

pH > 9.7

No

pH < 8.0

No

Is the assay Metal-Sensitive?
(e.g., Cu²⁺ dependent)

SELECT CAPS/CAPSO
(High Alkalinity) SELECT HEPES/MOPS

Is Temperature Variable?

No (Chelation OK)

SELECT CHES
(Non-coordinating, pH 9.3)

Yes (Avoid Chelation)

SELECT AMPSO
(Optimal for pH 9.0, High Solubility)

Yes (Low Drift)No (General Use)

Click to download full resolution via product page

Figure 1: Decision logic for selecting AMPSO over alternative Good's buffers based on pH,

metal sensitivity, and temperature stability.

Part 2: Critical Performance Factors
1. Metal Ion Interference (The "Copper Factor")
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Unlike CHES or CAPS, which are sterically bulky and lack hydroxyls near the amine, AMPSO

contains a hydroxyethyl group that facilitates metal chelation.

Observation: AMPSO forms complexes with Cu(II), and to a lesser extent Co(II) and Ni(II).

Impact: It can inhibit metalloenzymes that rely on these cofactors if the buffer concentration

is high enough to strip the metal from the enzyme active site.

Mitigation: For copper-sensitive assays (e.g., BCA Protein Assay), validate with a standard

curve prepared in the buffer or switch to CHES if interference is observed.

2. Thermal Stability
AMPSO exhibits a

of approximately -0.008.

Comparison: Tris buffer changes pH by ~0.03 units per °C. A Tris solution pH 9.0 at 25°C will

drop to pH 8.1 at 37°C.

AMPSO Advantage: A pH 9.0 AMPSO solution at 25°C will only shift to ~pH 8.9 at 37°C. This

stability is crucial for Alkaline Phosphatase (ALP) assays run at physiological temperatures.

Part 3: Application-Specific Protocols
Protocol A: Preparation of 0.1 M AMPSO Stock (pH 9.0)
Target: Standard stock for enzymology or electrophoresis.

Materials:

AMPSO Free Acid (MW: 227.28 g/mol )

Sodium Hydroxide (NaOH), 5 M solution

Ultrapure water (Type I, 18.2 MΩ·cm)

Procedure:

Weighing: Dissolve 22.73 g of AMPSO free acid in 800 mL of ultrapure water.
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Initial pH Check: The solution will be acidic.

Titration: Place a calibrated pH meter probe into the solution. Slowly add 5 M NaOH while

stirring.

Note: Expect to add approximately 0.5 equivalents of NaOH to reach the pKa.

Adjustment: Adjust pH to 9.0 at 25°C.

Critical: If your working temperature is 37°C, adjust the pH to 9.0 at 37°C (or set to 9.1 at

25°C to account for the -0.008 drift).

Final Volume: Dilute to 1.0 L with ultrapure water.

Sterilization: Filter sterilize through a 0.22 µm PES membrane. Do not autoclave if

minimizing caramelization is critical (though AMPSO is generally heat stable).

Protocol B: Alkaline Phosphatase (ALP) Activity Assay
AMPSO is preferred over Glycine-NaOH for ALP assays due to better buffering capacity at the

pH optimum (9.0–10.0) without the zinc-chelating properties of Glycine.

Workflow Diagram:

Substrate:
pNPP (10 mM)

Incubate
37°C, 15-30 min

Buffer:
0.1 M AMPSO
+ 2mM MgCl₂

(pH 9.5)

Enzyme:
Alkaline Phosphatase

Stop Solution:
3 M NaOH

Read Absorbance
405 nm

Click to download full resolution via product page

Figure 2: Optimized ALP assay workflow utilizing AMPSO to maintain pH 9.5 stability at 37°C.
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Method:

Prepare Reaction Buffer: 0.1 M AMPSO, pH 9.5, supplemented with 2 mM MgCl₂ and 0.1

mM ZnCl₂ (cofactors).

Add 50 µL of sample (enzyme) to 100 µL of Reaction Buffer.

Initiate reaction with 50 µL of p-Nitrophenyl Phosphate (pNPP) substrate.

Incubate at 37°C. The low thermal drift of AMPSO ensures the pH remains at the enzyme's

Vmax optimum.

Measure formation of p-nitrophenol at 405 nm.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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To cite this document: BenchChem. [High-Performance Buffering at pH 9.0: A Technical
Guide to AMPSO]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278398/docs#high-performance-buffering-at-ph-9-0-
a-technical-guide-to-ampso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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